Cas no 33021-07-7 (1-Oxaspiro[4.6]undecane-4-carboxylic acid, 2-oxo-, ethyl ester)
33021-07-7 structure
Product Name:1-Oxaspiro[4.6]undecane-4-carboxylic acid, 2-oxo-, ethyl ester
CAS No:33021-07-7
MF:C13H20O4
MW:240.295504570007
CID:1459847
PubChem ID:71447182
Update Time:2025-04-20
1-Oxaspiro[4.6]undecane-4-carboxylic acid, 2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[4.6]undecane-4-carboxylic acid, 2-oxo-, ethyl ester
- ethyl 2-oxo-1-oxaspiro[4.6]undecane-4-carboxylate
- 33021-07-7
- DTXSID80855515
-
- Inchi: 1S/C13H20O4/c1-2-16-12(15)10-9-11(14)17-13(10)7-5-3-4-6-8-13/h10H,2-9H2,1H3
- InChI Key: WAMSMZZSDVLPNZ-UHFFFAOYSA-N
- SMILES: O1C(CC(C(=O)OCC)C21CCCCCC2)=O
Computed Properties
- Exact Mass: 240.1362
- Monoisotopic Mass: 240.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1-Oxaspiro[4.6]undecane-4-carboxylic acid, 2-oxo-, ethyl ester Related Literature
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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